Cas no 63317-00-0 (5,10-dihydro-3,7-dimethyl-10-phenyl-2,8-Phenazinediamine)

5,10-Dihydro-3,7-dimethyl-10-phenyl-2,8-Phenazinediamine is a heterocyclic organic compound featuring a phenazine core structure with amine and phenyl substituents. Its unique molecular architecture confers stability and potential utility in applications such as organic synthesis, dye chemistry, and materials science. The compound's rigid framework and electron-rich nitrogen centers make it a candidate for use in redox-active systems or as a precursor for functionalized derivatives. Its well-defined structure allows for precise modifications, enabling tailored properties for specialized research or industrial applications. The presence of both aromatic and amine functionalities may also facilitate interactions in catalytic or supramolecular contexts.
5,10-dihydro-3,7-dimethyl-10-phenyl-2,8-Phenazinediamine structure
63317-00-0 structure
Product Name:5,10-dihydro-3,7-dimethyl-10-phenyl-2,8-Phenazinediamine
CAS No:63317-00-0
MF:C20H20N4
MW:316.399603843689
CID:2790359
PubChem ID:14597895
Update Time:2025-05-28

5,10-dihydro-3,7-dimethyl-10-phenyl-2,8-Phenazinediamine Chemical and Physical Properties

Names and Identifiers

    • 5,10-dihydro-3,7-dimethyl-10-phenyl-2,8-Phenazinediamine
    • SCHEMBL114129
    • DTXSID90562061
    • 3,7-DIMETHYL-10-PHENYL-5,10-DIHYDROPHENAZINE-2,8-DIAMINE
    • 3,7-DIMETHYL-10-PHENYL-5H-PHENAZINE-2,8-DIAMINE
    • 63317-00-0
    • Inchi: 1S/C20H20N4/c1-12-8-17-19(10-15(12)21)24(14-6-4-3-5-7-14)20-11-16(22)13(2)9-18(20)23-17/h3-11,23H,21-22H2,1-2H3
    • InChI Key: FCVKMUCSDKONSC-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=CC=2)C2C=C(C(C)=CC=2NC2C=C(C)C(=CC1=2)N)N

Computed Properties

  • Exact Mass: 316.16879665Da
  • Monoisotopic Mass: 316.16879665Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 67.3Ų

5,10-dihydro-3,7-dimethyl-10-phenyl-2,8-Phenazinediamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H250000-100mg
5,10-dihydro-3,7-dimethyl-10-phenyl-2,8-Phenazinediamine
63317-00-0
100mg
$207.00 2023-05-18
TRC
H250000-250mg
5,10-dihydro-3,7-dimethyl-10-phenyl-2,8-Phenazinediamine
63317-00-0
250mg
$460.00 2023-05-18
TRC
H250000-500mg
5,10-dihydro-3,7-dimethyl-10-phenyl-2,8-Phenazinediamine
63317-00-0
500mg
$ 800.00 2023-09-07
TRC
H250000-1g
5,10-dihydro-3,7-dimethyl-10-phenyl-2,8-Phenazinediamine
63317-00-0
1g
$ 1360.00 2022-06-04
TRC
H250000-1000mg
5,10-dihydro-3,7-dimethyl-10-phenyl-2,8-Phenazinediamine
63317-00-0
1g
$1642.00 2023-05-18

5,10-dihydro-3,7-dimethyl-10-phenyl-2,8-Phenazinediamine Related Literature

Additional information on 5,10-dihydro-3,7-dimethyl-10-phenyl-2,8-Phenazinediamine

Comprehensive Overview of 5,10-dihydro-3,7-dimethyl-10-phenyl-2,8-Phenazinediamine (CAS No. 63317-00-0)

5,10-dihydro-3,7-dimethyl-10-phenyl-2,8-Phenazinediamine (CAS No. 63317-00-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and chemical synthesis. This compound, characterized by its unique phenazine backbone, exhibits properties that make it a valuable candidate for various applications. Researchers and industry professionals are increasingly exploring its potential due to its structural versatility and functional adaptability.

The molecular structure of 5,10-dihydro-3,7-dimethyl-10-phenyl-2,8-Phenazinediamine features a dihydro-phenazine core with methyl and phenyl substituents, which contribute to its stability and reactivity. These attributes are particularly relevant in the development of advanced materials and bioactive molecules. Recent studies have highlighted its role in electron transfer processes, making it a subject of interest for energy storage solutions and catalysis.

In the context of pharmaceutical applications, 5,10-dihydro-3,7-dimethyl-10-phenyl-2,8-Phenazinediamine has been investigated for its potential as a scaffold for drug design. Its ability to interact with biological targets, combined with its low toxicity profile, positions it as a promising candidate for therapeutic agents. This aligns with the growing demand for novel drug candidates in the treatment of chronic diseases and infectious conditions.

The compound's relevance extends to the field of organic electronics, where its conjugated system and redox-active properties are being explored for use in OLEDs and sensors. As the demand for sustainable technologies rises, 5,10-dihydro-3,7-dimethyl-10-phenyl-2,8-Phenazinediamine offers a pathway to eco-friendly materials with high performance. This has sparked discussions in academic and industrial circles about its integration into next-generation devices.

From a synthetic chemistry perspective, the compound's preparation involves multi-step reactions that emphasize selective functionalization. Researchers are optimizing these methods to improve yield and purity, addressing challenges such as regioselectivity and byproduct formation. These advancements are critical for scaling up production and meeting the needs of high-value applications.

Environmental considerations are also a key focus, with studies examining the biodegradability and ecological impact of 5,10-dihydro-3,7-dimethyl-10-phenyl-2,8-Phenazinediamine. As industries move toward green chemistry principles, understanding the compound's life cycle and sustainability is essential. This aligns with broader trends in corporate responsibility and regulatory compliance.

In summary, 5,10-dihydro-3,7-dimethyl-10-phenyl-2,8-Phenazinediamine (CAS No. 63317-00-0) represents a multifaceted compound with applications spanning medicine, materials science, and environmental technology. Its continued study holds promise for addressing some of the most pressing challenges in these fields, making it a topic of enduring relevance and innovation.

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